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Compound of Interest

Compound Name: BVT173187

Cat. No.: B10772753

Get Quote

Application Notes and Protocols for BVT173187
For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed information and protocols for the use of BVT173187,

\\

a potent and selective non-peptide inhibitor of the formyl peptide receptor 1 (FPR1). The
provided information is intended to guide researchers in the effective use of this compound for
in vitro experimental applications.

Chemical Properties

BVT173187 is a small molecule inhibitor with the following chemical properties[1]:
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Property Value
Chemical Name BVT173187
CAS Number 1374984-75-4
Molecular Formula C14H10CIsNO2
Molecular Weight 330.59 g/mol

Potent, selective, non-peptide inhibitor of formyl

Description )
peptide receptor 1 (FPR1)[1].

Solubility

Specific quantitative solubility data for BVT173187 is not readily available in public datasheets.
It is recommended that researchers empirically determine the solubility in the solvent of choice.
For many small molecule inhibitors, Dimethyl Sulfoxide (DMSO) is a common solvent for
creating stock solutions.

Recommended Procedure for Solubility Testing:
o Start with a small, accurately weighed amount of BVT173187.

e Add a measured volume of the desired solvent (e.g., DMSO) to achieve a high concentration
stock solution (e.g., 10 mM).

» Vortex and/or sonicate the solution to aid dissolution.
 Visually inspect for any undissolved particulate matter.

e If the compound does not fully dissolve, incrementally add more solvent until a clear solution
is achieved, and recalculate the final concentration.

» For cell-based assays, ensure the final concentration of the solvent in the experimental
medium is low (typically <0.1%) to avoid solvent-induced cellular toxicity.
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Solvent Solubility Notes

Recommended as a starting
solvent for creating high-
concentration stock solutions.
DMSO Not provided. The final concentration in
aqueous media for cell-based
assays should be kept low to

avoid toxicity.

May be a suitable alternative
Ethanol Not provided. solvent, but empirical testing is

required.

Likely to have low solubility in
aqueous solutions. Itis
recommended to first dissolve
] in an organic solvent like
Aqueous Buffer Not provided. ) ]
DMSO and then dilute into
aqueous buffers or cell culture
media for final experimental

concentrations.

Signaling Pathway of FPR1 Inhibition

BVT173187 acts as an antagonist to the Formyl Peptide Receptor 1 (FPR1), a G-protein
coupled receptor (GPCR). Upon binding of its agonists, such as the bacterial peptide fMLF or
host-derived mitochondrial formyl peptides, FPR1 activates downstream signaling cascades,
leading to cellular responses like chemotaxis, phagocytosis, and the production of reactive
oxygen species (ROS). BVT173187 blocks these agonist-induced responses.
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Caption: FPR1 signaling pathway and inhibition by BVT173187.
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Experimental Protocols

The following are generalized protocols for in vitro assays to evaluate the inhibitory activity of
BVT173187 on FPR1. These should be adapted based on the specific cell line and
experimental setup.

Preparation of BVT173187 Stock Solution

» Weighing: Accurately weigh out the desired amount of BVT173187 powder using a calibrated
analytical balance.

 Dissolving: In a sterile microcentrifuge tube, dissolve the BVT173187 powder in an
appropriate volume of high-purity DMSO to create a concentrated stock solution (e.g., 10
mM).

e Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle
warming or sonication may be used if necessary.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles. Store at -20°C or -80°C for long-term storage, protected from light.

In Vitro FPR1 Inhibition Assay (Calcium Mobilization)

This protocol describes a common method to assess FPRL1 inhibition by measuring changes in
intracellular calcium levels upon agonist stimulation.

Materials:

o Cells expressing FPR1 (e.g., HL-60 cells, neutrophils, or a transfected cell line)

BVT173187 stock solution (e.g., 10 mM in DMSO)

FPR1 agonist (e.g., fMLF)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Fura-2 AM)

Pluronic F-127

Assay buffer (e.g., Hank's Balanced Salt Solution with calcium and magnesium, HBSS++)
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o 96-well black, clear-bottom microplate
e Fluorescence plate reader with an injection system
Procedure:
o Cell Preparation:
o Culture FPR1-expressing cells to the appropriate density.
o On the day of the experiment, harvest the cells and wash them with assay buffer.
o Resuspend the cells in assay buffer at a concentration of 1 x 10° to 5 x 10° cells/mL.
e Dye Loading:

o Prepare the fluorescent calcium dye solution according to the manufacturer's instructions.
This typically involves dissolving the dye in DMSO and then diluting it in assay buffer, often
with Pluronic F-127 to aid in cell loading.

o Incubate the cell suspension with the calcium dye solution (e.g., 1-5 uM Fluo-4 AM) for 30-
60 minutes at 37°C in the dark.

o After incubation, wash the cells with assay buffer to remove excess dye and resuspend

them in fresh assay buffer.

o Assay Plate Preparation:

[e]

Plate the dye-loaded cells into a 96-well black, clear-bottom plate.

Prepare serial dilutions of BVT173187 in assay buffer from the stock solution. Ensure the

o

final DMSO concentration is consistent across all wells and does not exceed 0.1%.

Add the diluted BVT173187 or vehicle control (DMSO in assay buffer) to the respective
wells containing the cells.

o

o

Incubate the plate for 15-30 minutes at 37°C to allow the inhibitor to bind to the receptors.
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e Agonist Stimulation and Measurement:

o

Prepare the FPR1 agonist (e.g., fMLF) solution in assay buffer at a concentration that
elicits a submaximal response (e.g., ECso).

o Place the assay plate in a fluorescence plate reader set to the appropriate excitation and
emission wavelengths for the chosen calcium dye.

o Record a stable baseline fluorescence for a short period.

o Using the plate reader's injector, add the agonist solution to the wells.

[¢]

Immediately begin recording the fluorescence intensity over time to measure the change
in intracellular calcium concentration.

e Data Analysis:

o Calculate the change in fluorescence (AF) for each well by subtracting the baseline
fluorescence from the peak fluorescence after agonist addition.

o Normalize the data to the vehicle control (0% inhibition) and a positive control (e.g., a
known potent FPR1 inhibitor, for 100% inhibition).

o Plot the normalized response against the log concentration of BVT173187 to generate a
dose-response curve and calculate the ICso value.
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Caption: Experimental workflow for an in vitro FPR1 inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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preparation-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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